Cas no 72788-85-3 (2-Pyrazinemethanol,6-amino-, 4-oxide)

• Product Name: 2-Pyrazinemethanol,6-amino-, 4-oxide
• CAS No: 72788-85-3
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 550538
• PubChem ID: 23462040
• Update Time: 2025-04-19

2-Pyrazinemethanol,6-amino-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinemethanol,6-amino-, 4-oxide
• Pyrazinemethanol,6-amino-, 4-oxide (9CI)
• 72788-85-3
• Pyrazinemethanol,6-amino-,4-oxide(9ci)
• SCHEMBL11399272

• Inchi： 1S/C5H7N3O2/c6-5-2-8(10)1-4(3-9)7-5/h1-2,9H,3H2,(H2,6,7)
• InChI Key： GWIBYQFDLOHRLL-UHFFFAOYSA-N
• SMILES： OCC1C=[N+](C=C(N)N=1)[O-]

Computed Properties

• Exact Mass: 141.054
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6A^2
• XLogP3: -2.4